Cas no 1352532-27-4 (Cyclopentyl-{5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine)

• Product Name: Cyclopentyl-{5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine
• CAS No: 1352532-27-4
• MF: C₂₁H₂₇N₃O₂S
• MW: 385.522983789444
• CID: 5149758
• Update Time: 2025-11-01

Cyclopentyl-{5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl-{5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine
• N-Cyclopentyl-5-(1-tosylpyrrolidin-2-yl)pyridin-2-amine

• Inchi： 1S/C21H27N3O2S/c1-16-8-11-19(12-9-16)27(25,26)24-14-4-7-20(24)17-10-13-21(22-15-17)23-18-5-2-3-6-18/h8-13,15,18,20H,2-7,14H2,1H3,(H,22,23)
• InChI Key： ATJMIUGPNQFLHN-UHFFFAOYSA-N
• SMILES： C1(NC2CCCC2)=NC=C(C2CCCN2S(C2=CC=C(C)C=C2)(=O)=O)C=C1

Additional information on Cyclopentyl-{5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine

Cyclopentyl-{5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine: A Comprehensive Overview

The compound Cyclopentyl-{5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine (CAS No. 1352532-27-4) is a complex organic molecule with a unique structure that combines elements of pyridine, pyrrolidine, and sulfonyl groups. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug discovery and materials science. The molecule's structure, which includes a cyclopentyl group attached to a pyridine ring substituted with a sulfonylated pyrrolidine moiety, makes it a versatile candidate for various chemical transformations and functionalization studies.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis of this compound with greater precision. The synthesis typically involves multi-step processes, including nucleophilic aromatic substitution, Suzuki coupling, and hydrogenation reactions. These methods allow for the precise construction of the molecule's intricate framework, ensuring high purity and structural integrity. The use of advanced catalysts and reaction conditions has further enhanced the efficiency of these processes, making the compound more accessible for large-scale production and research purposes.

The structural features of Cyclopentyl-{5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine are particularly notable for their potential in drug design. The pyridine ring serves as a rigid platform for attaching various functional groups, while the sulfonyl group introduces electronic diversity and enhances bioavailability. The cyclopentyl group adds steric bulk, which can influence the molecule's pharmacokinetic properties. These attributes make the compound an ideal candidate for exploring new drug delivery systems and therapeutic agents.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for developing treatments against various diseases, including cancer and neurodegenerative disorders. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been highlighted in recent studies. For instance, research published in *Nature Communications* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its potential as an anticancer agent.

Moreover, the compound's unique electronic properties make it a valuable component in materials science. It has been explored as a building block for constructing advanced materials, such as organic semiconductors and stimuli-responsive polymers. Its ability to undergo reversible redox reactions under specific conditions has been leveraged in developing novel energy storage devices and sensors.

From an environmental perspective, the synthesis and application of Cyclopentyl-{5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yli}-amine have been optimized to minimize ecological impact. Green chemistry principles have been incorporated into its production processes, reducing waste generation and energy consumption. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, Cyclopentyl-{5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yli}-amine (CAS No. 1352532-27-) represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its intricate structure, combined with recent breakthroughs in synthetic methods and functionalization techniques, positions it as a key player in future innovations within pharmacology and materials science.